Cas no 125280-42-4 (Butanoic acid, 2-(acetylamino)-4-(hydroxymethylphosphinyl)-, (S)-)

• Product name: Butanoic acid, 2-(acetylamino)-4-(hydroxymethylphosphinyl)-, (S)-
• CAS No: 125280-42-4
• MF: C₇H₁₄NO₅P
• MW: 223.163523197174
• CID: 1221398
• PubChem ID: 71340326

Butanoic acid, 2-(acetylamino)-4-(hydroxymethylphosphinyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(acetylamino)-4-(hydroxymethylphosphinyl)-, (S)-
• (2S)-2-Acetamido-4-[(hydroxymethyl)(oxido)phosphoranyl]butanoic acid
• DTXSID001339109
• SCHEMBL4095066
• 125280-42-4

• Inchi： InChI=1S/C7H12NO5P/c1-5(10)8-6(7(11)12)2-3-14(13)4-9/h6,9H,2-4H2,1H3,(H-,8,10,11,12)/p+1
• InChI Key： LNNYYSDBYAQDQK-UHFFFAOYSA-O
• SMILES： CC(=O)NC(CC[P+](=O)CO)C(=O)O

Computed Properties

• Exact Mass: 222.05313451g/mol
• Monoisotopic Mass: 222.05313451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: -2.3